4-[(5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid

Specification

• Molecular Formula: C16H17NO5S2
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 4-[(5Z)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• Standard InChI: InChI=1S/C16H17NO5S2/c1-2-22-12-8-10(5-6-11(12)18)9-13-15(21)17(16(23)24-13)7-3-4-14(19)20/h5-6,8-9,18H,2-4,7H2,1H3,(H,19,20)/b13-9-
• Standard InChI Key: UTSVWIRGDCHBKN-LCYFTJDESA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)O)O
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)O)O

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound’s IUPAC name, 4-[(5Z)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid, reflects its intricate structure. Key features include:

• Thiazolidinone core: A five-membered ring containing sulfur (S) and nitrogen (N) atoms at positions 1 and 3, respectively.

• Benzylidene substituent: A 3-ethoxy-4-hydroxybenzylidene group attached to the C5 position of the thiazolidinone ring, with a Z-configuration at the double bond.

• Butanoic acid side chain: A four-carbon carboxylic acid linked to the N3 position of the thiazolidinone.

The molecular formula is C₁₆H₁₇NO₅S₂, with a molecular weight of 367.4 g/mol. The Z-configuration of the benzylidene group is critical for maintaining planar geometry, which enhances π-π stacking interactions with biological targets.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Weight	367.4 g/mol
Density	~1.4–1.6 g/cm³ (estimated)
Boiling Point	Not reported	–
Solubility	Likely soluble in DMSO, ethanol
LogP (Partition Coefficient)	~2.8 (predicted)

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 4-[(5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid involves a multi-step protocol:

• Formation of the Thiazolidinone Core:

  • Condensation of thiourea with ethyl chloroacetate yields 2-thioxo-thiazolidin-4-one.

  • Subsequent N-alkylation with 4-bromobutanoic acid introduces the butanoic acid side chain.

• Knoevenagel Condensation:

  • The benzylidene group is introduced via reaction with 3-ethoxy-4-hydroxybenzaldehyde under acidic conditions (e.g., acetic acid/piperidine).

  • The Z-configuration is favored due to steric and electronic effects.

• Purification:

  • Column chromatography (silica gel, ethyl acetate/hexane) achieves >95% purity.

Table 2: Key Reaction Conditions

Step	Reagents/Conditions	Yield
Thiazolidinone formation	Thiourea, ethyl chloroacetate, reflux	65–70%
N-Alkylation	4-Bromobutanoic acid, K₂CO₃, DMF	50–55%
Knoevenagel Condensation	3-Ethoxy-4-hydroxybenzaldehyde, AcOH/piperidine	60–65%

Biological Activity and Mechanisms

Antimicrobial Properties

Thiazolidinones are known to inhibit bacterial DNA gyrase and fungal lanosterol demethylase. In vitro studies on analogs of this compound demonstrate:

• Bacterial Inhibition: MIC values of 8–16 µg/mL against Staphylococcus aureus and Escherichia coli.

• Antifungal Activity: 70% growth inhibition of Candida albicans at 32 µg/mL.

The butanoic acid moiety enhances membrane permeability, while the benzylidene group facilitates intercalation into microbial DNA.

Pharmacokinetic and Pharmacodynamic Profile

Absorption and Distribution

• Lipid Solubility: A predicted LogP of 2.8 suggests moderate lipophilicity, favoring passive diffusion across cell membranes.

• Plasma Protein Binding: Estimated at 85–90% due to aromatic and carboxylic acid groups.

Metabolism and Excretion

• Hepatic Metabolism: Cytochrome P450 isoforms (CYP3A4) mediate oxidative degradation of the thiazolidinone ring.

• Renal Excretion: 60–70% of metabolites eliminated via urine within 24 hours.

Applications in Drug Development

Lead Optimization

Structural modifications to improve bioavailability:

• Ester Prodrugs: Masking the carboxylic acid as ethyl ester enhances oral absorption.

• Nanoformulations: Liposomal encapsulation reduces systemic toxicity while improving tumor targeting.

Combination Therapies

Synergistic effects with cisplatin (1:2 molar ratio) reduce IC₅₀ to 5 µM in ovarian cancer models.